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Compound of Interest

Compound Name: (S)-BRD9500

Cat. No.: B10861169

Get Quote

This technical guide provides an in-depth overview of (S)-BRD9500, a stereoisomer of the

potent phosphodiesterase 3A (PDE3A) modulator, (R)-BRD9500. While the (R)-isomer has

demonstrated significant anti-cancer activity, (S)-BRD9500 is primarily utilized as a negative

control in experimental settings. This document outlines the chemical properties, biological

context, and relevant experimental methodologies for researchers in drug development and

chemical biology.

Chemical Properties and Identification
(S)-BRD9500 is the (S)-enantiomer of the compound more commonly known as BRD9500. As

stereoisomers, they share the same molecular formula and weight, but differ in the three-

dimensional arrangement of their atoms.

CAS Number: 1630760-76-7[1]

Table 1: Physicochemical Properties of BRD9500 Isomers
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Property Value Source

Molecular Formula C₁₅H₁₈FN₃O₂ [2][3]

Molecular Weight 291.33 g/mol [2][3]

Appearance Solid Powder [2]

Purity >98% [3]

Solubility Soluble in DMSO [2][3]

Table 2: IUPAC Name and Chemical Identifiers

Identifier Value

IUPAC Name
(S)-6-(3-fluoro-4-morpholinophenyl)-5-methyl-

4,5-dihydropyridazin-3(2H)-one

SMILES
O=C1C--INVALID-LINK--

C(C2=CC=C(N3CCOCC3)C(F)=C2)=NN1

InChI Key

GJGGSLDXABLZLP-SNVBAGLBSA-N (for the

R-isomer, the S-isomer will differ in the

stereochemistry layer)

Biological Activity and Mechanism of Action
The biological activity of this class of compounds is primarily associated with the (R)-isomer,

BRD9500. (R)-BRD9500 acts as a "molecular glue," inducing a novel protein-protein interaction

between phosphodiesterase 3A (PDE3A) and Schlafen family member 12 (SLFN12).[4][5][6]

This induced proximity is cytotoxic to cancer cells that express both proteins.[4][7]

The (S)-isomer, (S)-BRD9500, is used as a control compound in experiments to demonstrate

the stereospecificity of this effect.[1] It is presumed to be biologically inactive or significantly

less active in inducing the PDE3A-SLFN12 interaction.

The mechanism of action for the active (R)-isomer involves the stabilization of the PDE3A-

SLFN12 complex, which in turn inhibits protein translation, including that of anti-apoptotic
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proteins like Bcl-2 and Mcl-1, ultimately leading to apoptosis.[6]

Signaling Pathway of (R)-BRD9500
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Start: Cancer cells expressing
PDE3A and SLFN12

Treat cells with:
1. Vehicle (DMSO)

2. (S)-BRD9500
3. (R)-BRD9500 (positive control)

Cell Lysis

Incubate lysate with
anti-PDE3A antibody
conjugated to beads

Wash beads to remove
non-specific binding

Elute bound proteins

Analyze eluate by
Western Blot for SLFN12

Result:
- (R)-BRD9500 shows SLFN12 band
- (S)-BRD9500 shows no/weak band

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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